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Compound of Interest

Compound Name: H-L-Lys(4-N3-Z)-OH hydrochloride

Cat. No.: B15141867

Technical Guide: H-L-Lys(4-N3-Z)-OH
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. It is not a substitute for a certified Safety Data Sheet (SDS). A
comprehensive, publicly available SDS for H-L-Lys(4-N3-Z)-OH hydrochloride is not readily
available. The information herein is compiled from supplier data and safety information for
structurally related compounds. Always consult the specific SDS provided by the supplier
before handling this chemical.

Chemical and Physical Properties

This section summarizes the key chemical and physical identifiers for H-L-Lys(4-N3-Z)-OH
hydrochloride. The data is aggregated from various chemical suppliers.[1][2][3][4][5]
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Property

Value

CAS Number

2084913-49-3[1][2][3][4]

Molecular Formula

C14H20CIN504[2][3][4][5]

Molecular Weight 357.79 g/mol [2][5]
(2S)-2-amino-6-[(4-

IUPAC Name azidophenyl)methoxycarbonylamino]hexanoic
acid;hydrochloride[5]
H-L-Lys(4-N3-Z)-OH HCI, H-Lys(Z(4-N3))-OH
HCI, pAzZLys.HCI, H-Lys(Z-4-N3)-OH HCI, Ne-

Synonyms . :
(p-azidobenzyloxycarbonyl) lysine
hydrochloride[4][5]

Appearance White to light yellow solid[5]

Purity >96% to >98%][3][4]

Storage Temperature

2-8 °C[1][4][5][6]

Safety and Handling

The following table outlines the known safety and handling precautions for H-L-Lys(4-N3-2)-

OH hydrochloride, based on supplier information. Due to the lack of a specific SDS, general

safe laboratory practices for handling chemical compounds of this nature are also included,

drawing from safety data for L-Lysine hydrochloride.
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Precaution

Recommendation

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, eye, and face

protection.[7][8]

Engineering Controls

Ensure adequate ventilation. Use in a well-

ventilated area.[7][9]

Handling

Avoid contact with skin, eyes, and clothing.

Avoid dust formation. Do not ingest or inhale.[7]

[8]

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place at 2-8°C.[1][4][5][6][7]

Incompatible Materials

Strong oxidizing agents.[7][9][10]

Fire Fighting

Use appropriate extinguishing media for
surrounding fire. Wear self-contained breathing
apparatus. Thermal decomposition may produce
irritating gases and vapors, including nitrogen
oxides, carbon monoxide, carbon dioxide, and

hydrogen chloride gas.[7][9]

First Aid (General)

Seek medical attention if symptoms occur.[7][8]

- Inhalation

Move to fresh air. If not breathing, give artificial

respiration.[7][8]

- Skin Contact

Wash off with soap and plenty of water.[11]

- Eye Contact

Rinse cautiously with water for several minutes.

[°]

- Ingestion

Do NOT induce vomiting. Rinse mouth and seek

medical attention.[7][9]

Experimental Applications and Workflows

H-L-Lys(4-N3-Z)-OH hydrochloride is a protected amino acid derivative used in peptide

synthesis.[5] Its key feature is the azide (N3) group, which allows it to participate in "click

chemistry” reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CUAAC) or
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strain-promoted alkyne-azide cycloaddition (SPAAC).[12][13][14] This enables the site-specific
modification and functionalization of peptides and proteins, making it a valuable tool in
chemical biology, drug discovery, and the development of antibody-drug conjugates (ADCSs).[3]
[12][13] It can be used as a photo-affinity reagent and an infrared probe.[12][15]

General Laboratory Handling Workflow

The following diagram illustrates a standard workflow for handling a chemical reagent like H-L-
Lys(4-N3-Z)-OH hydrochloride in a research setting.
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Standard laboratory workflow for chemical handling.
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Role in Click Chemistry

The structural components of H-L-Lys(4-N3-Z)-OH hydrochloride are logically related to its
function as a tool for bioconjugation. The diagram below illustrates this relationship.

H-L-Lys(4-N3-Z)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-L-Lys(4-N3-2)-OH hydrochloride safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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